![molecular formula C22H25N3O6S2 B2593989 (Z)-methyl 2-(2-((3-(pentyloxy)benzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate CAS No. 865199-04-8](/img/structure/B2593989.png)
(Z)-methyl 2-(2-((3-(pentyloxy)benzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound. Benzo[d]thiazoles are known to have various biological activities and are used as building blocks in the synthesis of various pharmaceutical agents .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzo[d]thiazole core, with a pentyloxy group attached to the benzene ring and a sulfamoyl group attached to the thiazole ring. The exact structure would need to be confirmed through techniques such as NMR or X-ray crystallography .Chemical Reactions Analysis
Benzo[d]thiazoles can undergo various reactions, including substitutions and additions, depending on the functional groups present . The reactivity of this specific compound would likely be influenced by the electron-withdrawing sulfamoyl group and the electron-donating pentyloxy group.Scientific Research Applications
Synthesis and Molecular Modelling
A series of new iminothiazolidin-4-one acetate derivatives, structurally related to the queried compound, were synthesized and evaluated as aldose reductase inhibitors, showcasing the potential of such compounds in treating diabetic complications. The synthesis involved cyclocondensation of 1-aroyl-3-aroylthioureas with dimethylacetylene dicarboxylate, yielding derivatives characterized by various spectroscopic techniques, including X-ray crystallography. Molecular modelling further elucidated the structure-selectivity relationships and binding modes with aldose reductase, indicating the compound's relevance in novel drug development for diabetes management (Sher Ali et al., 2012).
Antimicrobial Activities
Compounds structurally similar to the query, specifically benzothiazole-imino-benzoic acid Schiff Bases and their metal complexes, were synthesized and characterized. These compounds demonstrated significant antimicrobial activity against various bacterial strains that cause infections in humans, highlighting their potential as lead compounds for developing new antimicrobial agents (N. Mishra et al., 2019).
Green Synthesis Approach
An efficient green synthesis of a related thiazol-2-imine derivative via a three-component tandem reaction in an ionic liquid medium illustrates an environmentally friendly approach to synthesizing such compounds. This method emphasizes the importance of sustainable chemistry practices in creating potentially biologically active molecules, underscoring the scientific community's shift towards greener synthesis methods (A. Shahvelayati et al., 2017).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
methyl 2-[2-(3-pentoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O6S2/c1-3-4-5-11-31-16-8-6-7-15(12-16)21(27)24-22-25(14-20(26)30-2)18-10-9-17(33(23,28)29)13-19(18)32-22/h6-10,12-13H,3-5,11,14H2,1-2H3,(H2,23,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAVMYZFGMKHXLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=CC(=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
491.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.